Cas no 677324-20-8 (HENEICOSANE, 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9-NONADECAFLUORO-)

HENEICOSANE, 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9-NONADECAFLUORO- structure
677324-20-8 structure
Product Name:HENEICOSANE, 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9-NONADECAFLUORO-
CAS No:677324-20-8
MF:C21H25F19
MW:638.39287352562
CID:3441562
PubChem ID:85959149
Update Time:2025-04-21

HENEICOSANE, 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9-NONADECAFLUORO- Chemical and Physical Properties

Names and Identifiers

    • HENEICOSANE, 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9-NONADECAFLUORO-
    • CNVVZDDARHANKR-UHFFFAOYSA-N
    • NS00109675
    • 677324-20-8
    • DTXCID301324890
    • DTXSID20895374
    • 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9-Nonadecafluorohenicosane
    • Inchi: 1S/C21H25F19/c1-2-3-4-5-6-7-8-9-10-11-12-13(22,23)14(24,25)15(26,27)16(28,29)17(30,31)18(32,33)19(34,35)20(36,37)21(38,39)40/h2-12H2,1H3
    • InChI Key: CNVVZDDARHANKR-UHFFFAOYSA-N
    • SMILES: FC(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(C(CCCCCCCCCCCC)(F)F)F

Computed Properties

  • Exact Mass: 638.1652859Da
  • Monoisotopic Mass: 638.1652859Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 19
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 18
  • Complexity: 781
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 12.8
  • Topological Polar Surface Area: 0Ų
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